Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Technical Support Center: Trifloxystrobin
Compatibility in Integrated Pest Management

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Trifloxystrobin

CAS No.: 141517-21-7

Cat. No.: S545845

Introduction to Trifloxystrobin

Trifloxystrobin is a synthetic methoxyiminoacetate strobilurin fungicide widely used in agricultural
systems for controlling fungal pathogens across diverse crops. As a Quinone Outside Inhibitor (Qol)
classified under FRAC Group 11, it operates by targeting the mitochondrial respiration pathway in fungal
cells, making it a valuable tool in integrated pest management (IPM) programs. [1] [2] The compound
exhibits mesostemic activity — it not only remains on leaf surfaces as a protectant but also penetrates the
cuticle to provide curative and translaminar activity without moving systemically through the vascular
system. [3] This unique combination of properties enables trifloxystrobin to offer both preventative and
curative action against a broad spectrum of fungal pathogens while maintaining favorable environmental

profiles when used according to label directions.

For researchers and product development professionals, understanding trifloxystrobin's complex properties
is essential for designing effective IPM strategies. The compound controls key pathogens including
Alternaria species, powdery mildews, rusts, Septoria species, and Rhizoctonia solani across crops
ranging from cereals and fruits to vegetables and ornamentals. [1] [3] Its additional physiological benefits in
plants — including greening effects, improved nitrogen utilization, and delayed senescence — contribute to
yield enhancement beyond direct disease control. [2] [3] This technical support document provides
comprehensive guidance on trifloxystrobin's proper use, compatibility considerations, and troubleshooting

methodologies for research applications.
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Chemical Properties & Regulatory Profile

Fundamental Chemical Characteristics

Trifloxystrobin possesses distinct chemical properties that influence its formulation, environmental
behavior, and application efficacy. The compound exhibits geometrical isomerism, forming four distinct
E/Z isomers due to the presence of two double bonds in its oxime ether side chain. The commercial
formulation primarily contains the EE-isomer, which demonstrates the highest biological activity against
fungal pathogens. However, upon exposure to environmental conditions such as sunlight, trifloxystrobin
undergoes photoisomerization, converting into other isomers with significantly reduced fungicidal efficacy.

[1] This property must be considered when designing application timing and intervals in research protocols.

Key physical and chemical properties include:

e Molecular formula: C20H19F3N204

¢ Molecular mass: 408.37 g/mol

e Melting point: 72.9°C

e Water solubility: 0.61 mg/L at 20°C (pH 7) — classified as low
e Vapor pressure: 3.4 x 10-3 mPa at 25°C

¢ Octanol-water partition coefficient (log P): 4.5 at 25°C [1] [3]

The combination of low aqueous solubility and high lipophilicity explains trifloxystrobin's strong
adsorption to the waxy cuticular layers of plants, contributing to its mesostemic activity and rainfastness
shortly after application. These properties also limit its potential for groundwater leaching, though

researchers should note its high toxicity to aquatic organisms in direct exposure scenarios. [1]

Regulatory Status and Environmental Fate

Trifloxystrobin maintains approved status under EC Regulation 1107/2009 across most European Union
member states, with current inclusion expiration dated 31/07/2033. [1] The compound is not currently listed
as a candidate for substitution in the EU, indicating a favorable regulatory assessment of its risk-benefit
profile when used according to label directions. Globally, trifloxystrobin sees use in major agricultural

markets including the United States, Australia, Iran, and Morocco. [1]
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Table: Environmental Fate and Ecotoxicological Profile of Trifloxystrobin

Parameter

Value

Implications for Research & Use

Soil DTso

Aqueous photolysis
DTso

Hydrolysis DTso

Fish LCso (96h)

Daphnia LCso (48h)

Earthworm LCso (14d)

Bee LDso (oral)

Bird LDso (oral)

[1]1[3]

From an environmental fate perspective, trifloxystrobin exhibits low persistence in soil and water systems,
with rapid dissipation reducing long-term accumulation concerns. [1] However, researchers must implement
strict containment measures for runoff and spray drift mitigation due to its high texicity to fish and aquatic
invertebrates, where acute ecotoxicity values fall below 0.1 mg/L. [1] The compound demonstrates low risk

to honeybees, earthworms, and birds when used as directed, supporting its compatibility with IPM programs

Not persistent

31.5 hours (pH 7, 25°C)

11.4 weeks (pH 7)

0.015 mg/L (rainbow
trout)

0.016 mg/L

>1000 mg/kg soil

>200 pg/bee

>2000 mg/kg (bobwhite
quail)

that conserve beneficial organisms.

Rapid degradation reduces residual
environmental impact

Moderate persistence in aquatic environments

Relatively stable in neutral water

Highly toxic to aquatic organisms

Highly toxic to aquatic invertebrates

Low toxicity to soil organisms

Low risk to honeybees at field rates

Low acute toxicity to birds

Mode of Action & Efficacy Profile
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Biochemical Targeting and Fungicidal Activity

Trifloxystrobin operates as a respiratory inhibitor in fungal cells, specifically binding to the cytochrome
bcl complex (Complex III) in the mitochondrial electron transport chain. [2] [4] This binding action blocks
electron transfer at the quinol oxidation site (Qo site), disrupting the energy production pathway essential
for fungal cell survival. The inhibition of adenosine triphosphate (ATP) synthesis prevents fungal spores
from germinating and developing, leading to cellular energy depletion and eventual fungal death. [4] This
mode of action categorizes trifloxystrobin as a Qol fungicide (Quinone Outside Inhibitor) under FRAC

Group 11, characterized by a high risk of resistance development without proper management strategies. [2]

The fungicidal activity of triflexystrebin manifests primarily as preventative action by inhibiting spore
germination on plant surfaces, though it also exhibits curative properties during early infection stages. [2]
Its mesostemic characteristics — strong cuticular adsorption with limited penetration — create a protective
barrier that prevents fungal establishment while providing some suppression of established infections. Unlike
fully systemic fungicides, trifloxystrobin does not translocate through the vascular system, but rather moves
locally through tissues and exhibits vapor phase activity that redistributes the compound within the crop

canopy. [3]
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Visualization: Biochemical pathway of trifloxystrobin's fungicidal activity showing mitochondrial targeting

and dual mobility patterns.

Plant Health Benefits and Disease Control Spectrum

Beyond direct fungicidal activity, triflexystrebin induces physiological enhancements in treated plants that
contribute to overall crop health and productivity. These include inhibition of ethylene production, which
slows senescence processes and maintains chlorophyll production — manifesting as the characteristic
"greening effect" observed in treated cereals. [2] Additionally, the compound promotes improved nitrogen
metabolism and utilization, allowing plants to maintain protein levels at higher yields while enhancing water
use efficiency through reduced transpiration. [3] Some studies also indicate strengthened cell walls through

lignification, contributing to improved standability in cereal crops.

Trifloxystrobin demonstrates efficacy against a broad spectrum of fungal pathogens across multiple
classes, including ascomycetes, basidiomycetes, deuteromycetes, and oomycetes. [3] Its activity is

particularly pronounced during early infection cycles, making timing critical for optimal performance.

Table: Efficacy Spectrum and Application Guidelines for Trifloxystrobin

Target Application . .
. Crop Examples Efficacy Rating
Pathogen/Disease Rate
Powdery mildew Apples, cucurbits, 6.25-12.5 g ai/hL  High
grapes

Rusts Cereals, peanuts, turf ~ 70-187.5 g ai/ha Moderate to High
Septoria tritici Wheat 125-187.5¢g High (superior to other

ai’ha strobilurins)
Rhynchosporium Barley 125-187.5 g High (superior to other
secalis ai’ha strobilurins)
Alternaria spp. Potatoes, vegetables 104-140 g ai/ha Moderate to High
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Target Application . .
. Crop Examples Efficacy Rating
Pathogen/Disease Rate
Botrytis & Blights Various fruits, Crop-specific Moderate (suppression)
vegetables rates
Yellow & Brown Rust Wheat 125-187.5¢ Moderate (inferior to
ai’ha azoxystrobin)

[1]1[3]

Research comparisons indicate trifloxystrobin often provides superior control of certain pathogens like
Septoria tritici in wheat and Rhynchosporium secalis in barley compared to other strobilurins, though it may
show reduced efficacy against other diseases such as yellow and brown rust in wheat compared to
azoxystrobin. [3] This highlights the importance of pathogen-specific selection in research protocols rather

than assuming class-wide consistency among strobilurin fungicides.

IPM Integration & Resistance Management

Resistance Management Strategies

The high resistance risk associated with Qol fungicides like trifloxystrobin necessitates careful resistance
management planning in research and development programs. [2] Target-site mutations, particularly the
G143A substitution in the cytochrome b gene, can confer complete resistance to all Group 11 fungicides,
rendering them ineffective against resistant pathogen populations. To mitigate this risk, researchers should

implement several key strategies:

e Mixture with partners: Always combine trifloxystrobin with fungicides from different FRAC
groups, particularly those with multi-site activity (e.g., chlorothalonil, mancozeb) or different single-
site actions (e.g., DMIs, SDHIs). Each partner must be used at rates that provide effective disease

control independently. [2] [3]
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o Application limitation: Restrict the number of trifloxystrobin applications to one or two per season
depending on the crop and disease pressure, rotating with non-Qol fungicides for subsequent

treatments. [2]

e Application timing: Apply early in the disease cycle when pathogen populations are lowest and

genetic diversity most limited, as Qols are most effective against early infection stages. [2]

e Monitoring and detection: Implement regular resistance monitoring protocols using molecular assays

for target-site mutations or bioassays to detect shifts in sensitivity within pathogen populations. [2]

Trifloxystrobin Resistance Management Strategy

Resistance Management Planning

Pathogen Population
Monitoring

continuous

Evaluate Efficacy
and Resistance Development

Click to download full resolution via product page

Visualization: Integrated resistance management approach for trifloxystrobin use in research and

development programs.

Compatibility with IPM Programs

Trifloxystrobin demonstrates several characteristics that enhance its compatibility with integrated pest
management frameworks when used appropriately. Its favorable ecotoxicological profile toward beneficial
arthropods — including predatory mites, parasitic wasps, and ground-dwelling predators — allows preservation

of natural enemy communities that contribute to biological control. [3] The compound's vapor phase
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activity enables redistribution to unsprayed surfaces, improving coverage and disease control within dense

canopies where spray penetration may be limited. [2] [3]

For optimal IPM integration, researchers should:

e Time applications to coincide with early disease development stages while minimizing impact on
beneficial insect activity periods

o Utilize vapor activity in canopy management by applying during conditions that promote appropriate
redistribution (moderate temperatures, adequate humidity)

e Select tank-mix partners that preserve beneficial organisms while providing complementary disease
control

e Combine with cultural controls such as crop rotation, resistant varieties, and sanitation practices to
reduce dependency on chemical controls

¢ Implement monitoring protocols for both disease development and beneficial insect populations to
make informed treatment decisions

Manufacturer recommendations indicate trifloxystrobin is suitable for [IPM programs when used as part of a
spray program alternating with fungicides having different modes of action. [3] In cereals specifically,
trifloxystrobin should be used in mixtures with triazoles such as cyproconazole or epoxiconazole, while in

fruit and vegetable crops, alternation with different MOA fungicides is essential. [3]

Experimental Protocols & Methodologies

Efficacy Trial Design and Implementation

Well-designed efficacy trials are essential for evaluating trifloexystrobin performance under controlled
conditions. The following protocol provides a framework for generating reliable, reproducible data on

disease control and plant health effects:

Experimental Setup:

¢ Utilize randomized complete block designs with a minimum of four replications to account for field
variability

¢ Include positive controls (standard fungicides), negative controls (untreated), and reference
standards (other strobilurins) for comparative assessment

¢ Implement spreader rows of susceptible cultivars or artificial inoculation to ensure uniform disease
pressure
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e Maintain buffer zones between treatments to prevent cross-contamination via drift or vapor
movement

Application Parameters:

e Apply using calibrated equipment that simulates commercial application conditions (e.g., backpack
sprayers with flat-fan nozzles)

¢ Implement application timing based on disease development stages rather than calendar dates

¢ Use recommended rates spanning the label range (e.g., 125-187.5 g ai/ha for cereals, 3.75-7.5 g
ai/hL for apples) to establish dose-response relationships

¢ Include multiple application timings (e.g., preventive, curative, eradicant) to characterize activity
across infection stages

Data Collection:

e Assess disease severity using standardized rating scales (e.g., 0-100% leaf area affected) at regular
intervals (7, 14, 21 days after application)

e Measure yield components (where applicable) including quantity and quality parameters

e Document phytotoxicity symptoms using standardized scales (0-100%) at 3, 7, and 14 days after
application

e Evaluate plant health indicators including chlorophyll content (SPAD meters), normalized difference
vegetation index (NDVI), and visual greening effects

Environmental Fate and Ecotoxicology Studies

Understanding the environmental behavior and non-target impacts of trifloxystrobin is critical for

sustainable IPM integration. The following methodologies support comprehensive environmental profiling:

Soil and Water Persistence Studies:

e Conduct laboratory dissipation studies using *C-labeled trifloxystrobin to track mineralization,
formation of bound residues, and metabolite identification

¢ Determine soil half-life (DTso) under controlled conditions (20°C, pF 2-3) using three soil types
varying in pH, organic matter, and texture

e Evaluate aqueous photolysis using simulated sunlight (xenon arc lamp) following OECD Test
Guideline 316

¢ Assess hydrolytic stability at pH 4, 7, and 9 following OECD Test Guideline 111

Ecotoxicological Assessments:
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e Perform acute toxicity studies with aquatic organisms (daphnia, algae, fish) following OECD
guidelines under GLP conditions

e Conduct sublethal effect studies on beneficial arthropods (predatory mites, parasitic wasps) using
extended exposure durations

¢ Implement mesocosm or semi-field studies to assess population-level effects under realistic

exposure scenarios
e Evaluate soil microbial community impacts using phospholipid fatty acid (PLFA) analysis or

molecular techniques

Formulation Compatibility and Tank-Mix Testing

Determining compatibility with other IPM inputs is essential for practical implementation. The following

systematic approach assesses physical and biological compatibility:

Physical Compatibility Testing:

¢ Prepare tank-mixtures at highest recommended concentrations using standard water qualities
(varying pH, hardness)

e Conduct jar tests with sequential addition of products according to manufacturer instructions (WALFA
protocol: Wetters, Agitates, Liquids, Flowables, Agitates)

e Evaluate physical stability immediately after mixing and at 0.5, 1, 2, and 4-hour intervals

¢ Assess for incompatibility indicators including separation, sedimentation, flocculation, heat
generation, or viscosity changes

Biological Compatibility Assessment:

¢ Implement greenhouse bioassays using key target pathogens to identify synergistic or antagonistic
interactions

e Apply Colby's method for evaluating mixture interactions: E = X + Y - (XY/100), where E is expected
response and X, Y are individual effects

e Conduct field validation trials with compatible mixtures identified in laboratory screens

e Evaluate plant safety through specialized phytotoxicity assessments under controlled environmental
conditions

Troubleshooting & FAQ

Common Application Issues and Solutions
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Table: Troubleshooting Guide for Trifloxystrobin Research Applications

Problem Possible Causes Solutions Preventive Measures
Reduced Application timing too  Apply preventively Monitor disease development;
efficacy late before infection use forecasting models

Phytotoxicity

Rapid
degradation

Resistant pathogen
populations

Incomplete coverage

Tank-mix

incompatibility

Environmental stress

High pH spray

solution

UV exposure

Test for sensitivity; rotate
MOA

Adjust volume, pressure,
nozzle type

Conduct jar tests before
field use

Avoid application during
stress conditions

Buffer to neutral pH

Include UV protectants

Frequently Asked Technical Questions

Q: What is the difference between trifloxystrobin and other strobilurin fungicides in terms of plant

mobility?

A: Trifloxystrobin exhibits mesostemic activity — it strongly adsorbs to the waxy cuticular layer of plants
with some penetration below the surface, providing translaminar movement but no true systemic
translocation through the vascular system. [3] This differs from azoxystrobin which has xylem-mobile
systemic properties, and from kresoxim-methyl which has stronger vapor phase activity. Trifloxystrobin's

unique mobility pattern combines protectant surface activity with limited curative action through cuticular

penetration.

Implement anti-resistance
strategies preemptively

Use appropriate adjuvant;
verify spray distribution

Follow compatibility testing
protocol

Monitor temperature, humidity
during application

Test water quality; use
buffering adjuvants

Apply during evening hours if
feasible

© 2026 Smolecule. All rights reserved.

12 /15

Tech Support


https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.agropages.com/AgroData/Detail-1397.htm
https://www.smolecule.com/products/s545845?utm_src=pdf-body
https://www.smolecule.com/products/s545845?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

Q: How does the vapor phase activity of trifloxystrobin influence application methods and efficacy?

A: The vapor phase activity allows trifloxystrobin to redistribute from treated to untreated surfaces within
the crop canopy, enhancing coverage and disease control in dense foliage. [2] [3] This property means

applications can be optimized by:

e Timing applications when moderate temperatures (20-25°C) and adequate humidity promote vapor
movement

e Ensuring proper canopy penetration so vapor activity complements rather than replaces good
coverage

e Accounting for potential off-target movement in experimental designs with small plots

e Utilizing this capability for disease control in hard-to-spray areas of the canopy

Q: What are the critical factors for managing resistance to trifloxystrobin in research settings?

A: Resistance management should focus on:

¢ Mandatory mixing with non-Qol partners, particularly multi-site inhibitors or fungicides with different
single-site actions

e Application limitation to 1-2 exposures per pathogen cycle

e Early intervention strategies before disease establishment

e Continuous monitoring for resistance development using molecular markers (G143A mutation) and

sensitivity bioassays
¢ Programmatic approaches that rotate modes of action throughout the season [2]

Q: What specific considerations apply to trifloxystrobin use in aquatic environments or near water

bodies?

A: Due to its high toxicity to aquatic organisms (fish LCso = 0.015 mg/L, daphnia LCso = 0.016 mg/L),

researchers must implement strict precautions: [1] [3]

e Maintain appropriate buffer zones (typically 15-30 meters) from water bodies

e Avoid application during conditions promoting drift (high winds, temperature inversions)

e Prevent direct contamination of waterways through runoff or spray drift

e Consider alternative fungicides with lower aquatic toxicity when working in riparian areas

¢ Note that while highly toxic in laboratory settings, the compound rapidly dissipates in aquatic
environments (aqueous photolysis DTso = 31.5 hours)

Conclusion
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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